Cas no 1357946-08-7 (8-Bromoimidazo[1,2-a]pyridin-5-amine)

• Product Name: 8-Bromoimidazo[1,2-a]pyridin-5-amine
• CAS No: 1357946-08-7
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 2620946
• Update Time: 2025-11-02

8-Bromoimidazo[1,2-a]pyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• imidazo[1,2-a]pyridin-5-amine,8-bromo-
• 8-bromoimidazo[1,2-a]pyridin-5-amine
• 8-Bromoimidazo[1,2-a]pyridin-5-amine

• Inchi： 1S/C7H6BrN3/c8-5-1-2-6(9)11-4-3-10-7(5)11/h1-4H,9H2
• InChI Key： RONUBAJOCKJQGX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N)N2C=CN=C21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Topological Polar Surface Area: 43.3

Additional information on 8-Bromoimidazo[1,2-a]pyridin-5-amine

8-Bromoimidazo[1,2-a]pyridin-5-amine (CAS 1357946-08-7): A Versatile Building Block in Medicinal Chemistry and Drug Discovery

In the rapidly evolving field of medicinal chemistry, 8-Bromoimidazo[1,2-a]pyridin-5-amine (CAS 1357946-08-7) has emerged as a crucial heterocyclic compound with significant potential in pharmaceutical research. This imidazo[1,2-a]pyridine derivative, characterized by its bromine substitution at the 8-position and an amine group at the 5-position, serves as a valuable scaffold for the development of novel therapeutic agents. Recent trends in drug discovery highlight the growing importance of such nitrogen-containing heterocycles, particularly as researchers seek to address challenges in kinase inhibitor development and GPCR-targeted therapies.

The molecular structure of 8-Bromoimidazo[1,2-a]pyridin-5-amine offers unique electronic properties that make it particularly attractive for structure-activity relationship (SAR) studies. The imidazo[1,2-a]pyridine core provides a rigid planar structure that can interact with various biological targets, while the bromo substituent serves as an excellent handle for further functionalization through cross-coupling reactions. This characteristic has led to its increasing application in palladium-catalyzed coupling reactions, a topic that has gained substantial attention in recent medicinal chemistry literature.

Recent publications in journals like the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have demonstrated the utility of 8-Bromoimidazo[1,2-a]pyridin-5-amine in developing compounds with potential activity against various disease targets. The compound's ability to serve as a precursor for protein kinase inhibitors has been particularly noteworthy, given the current pharmaceutical industry focus on targeted cancer therapies. Researchers have successfully employed this building block in the synthesis of molecules showing promise in angiogenesis inhibition and cell proliferation regulation.

The synthetic accessibility of 8-Bromoimidazo[1,2-a]pyridin-5-amine makes it particularly valuable for high-throughput screening applications. Modern drug discovery programs increasingly rely on such readily functionalizable scaffolds to rapidly generate diverse compound libraries. This aligns well with current industry trends toward fragment-based drug design and click chemistry approaches, where efficient building blocks are essential for success.

Beyond its pharmaceutical applications, 8-Bromoimidazo[1,2-a]pyridin-5-amine has shown potential in materials science, particularly in the development of organic electronic materials. The compound's conjugated system and ability to participate in charge-transfer complexes have attracted attention from researchers working on organic light-emitting diodes (OLEDs) and photovoltaic materials. This dual applicability in both life sciences and materials science makes it a particularly interesting subject for interdisciplinary research.

Quality control and characterization of 8-Bromoimidazo[1,2-a]pyridin-5-amine typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) and mass spectrometry are commonly employed to ensure purity, while nuclear magnetic resonance (NMR) spectroscopy, particularly ¹H and ¹³C NMR, provides detailed structural confirmation. These analytical procedures are crucial given the compound's role as a pharmaceutical intermediate where impurity profiling is strictly regulated.

The stability profile of 8-Bromoimidazo[1,2-a]pyridin-5-amine has been well-documented in recent stability studies. Proper storage conditions typically recommend protection from light and moisture, with many researchers opting for argon atmosphere storage for long-term preservation. These handling considerations are particularly important for organizations engaged in compound library management or medicinal chemistry programs where reagent stability directly impacts research outcomes.

From a commercial perspective, the demand for 8-Bromoimidazo[1,2-a]pyridin-5-amine has shown steady growth, reflecting its expanding applications in both academic and industrial settings. Current market analysis indicates increasing procurement by contract research organizations (CROs) and pharmaceutical development companies, particularly those focused on kinase inhibitor pipelines. The compound's availability from multiple specialty chemical suppliers has facilitated its adoption across different research sectors.

Recent patent literature reveals innovative applications of 8-Bromoimidazo[1,2-a]pyridin-5-amine derivatives in addressing unmet medical needs. Several patent filings in 2022-2023 describe its incorporation into molecules targeting inflammatory pathways and neurodegenerative disorders, reflecting current therapeutic area priorities. This intellectual property activity underscores the compound's continuing relevance in drug discovery innovation.

Environmental and safety considerations for 8-Bromoimidazo[1,2-a]pyridin-5-amine follow standard laboratory chemical handling protocols. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. These safety measures align with current laboratory best practices and green chemistry principles increasingly adopted by research institutions.

The future outlook for 8-Bromoimidazo[1,2-a]pyridin-5-amine appears promising as research continues to uncover new applications for this versatile scaffold. With the growing emphasis on precision medicine and targeted drug delivery, the compound's ability to serve as a platform for diverse molecular modifications positions it well for continued importance in chemical biology and pharmaceutical development. Ongoing studies exploring its potential in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities further highlight its relevance in contemporary drug discovery.